Cas no 2228600-43-7 (2-methyl-1-(5-methyl-2-nitrophenyl)propan-2-ol)

2-Methyl-1-(5-methyl-2-nitrophenyl)propan-2-ol is a nitroaromatic compound featuring a tertiary alcohol functional group and a methyl-substituted benzene ring. Its molecular structure, combining aromatic and aliphatic components, makes it a versatile intermediate in organic synthesis, particularly for pharmaceuticals and fine chemicals. The presence of both electron-withdrawing (nitro) and electron-donating (methyl) groups on the aromatic ring allows for selective reactivity in substitution or reduction reactions. The tertiary alcohol moiety enhances stability while offering potential derivatization sites. This compound is valued for its synthetic utility in constructing complex molecules, with applications in medicinal chemistry and material science. Proper handling is advised due to the nitro group's potential reactivity.
2-methyl-1-(5-methyl-2-nitrophenyl)propan-2-ol structure
2228600-43-7 structure
Product Name:2-methyl-1-(5-methyl-2-nitrophenyl)propan-2-ol
CAS No:2228600-43-7
MF:C11H15NO3
MW:209.241703271866
CID:6326973
PubChem ID:165616128
Update Time:2025-06-09

2-methyl-1-(5-methyl-2-nitrophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-1-(5-methyl-2-nitrophenyl)propan-2-ol
    • 2228600-43-7
    • EN300-1831373
    • Inchi: 1S/C11H15NO3/c1-8-4-5-10(12(14)15)9(6-8)7-11(2,3)13/h4-6,13H,7H2,1-3H3
    • InChI Key: IWHLFCCIOWLEIW-UHFFFAOYSA-N
    • SMILES: OC(C)(C)CC1C=C(C)C=CC=1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 209.10519334g/mol
  • Monoisotopic Mass: 209.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 66Ų

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Additional information on 2-methyl-1-(5-methyl-2-nitrophenyl)propan-2-ol

Compound CAS No 2228600-43-7: 2-Methyl-1-(5-Methyl-2-Nitrophenyl)Propan-2-Ol

Compound CAS No 2228600-43-7, also known as 2-Methyl-1-(5-Methyl-2-Nitrophenyl)Propan-2-Ol, is a complex organic compound with a unique structure that has garnered attention in various scientific and industrial applications. This compound is characterized by its tertiary alcohol functional group and a substituted phenyl ring with a nitro group, making it a versatile molecule for research and development.

The molecular structure of 2-Methyl-1-(5-Methyl-2-Nitrophenyl)Propan-2-Ol consists of a propanol backbone with a methyl group attached to the central carbon atom. The phenyl ring is substituted with both methyl and nitro groups, which contribute to its distinct chemical properties. The presence of the nitro group introduces electron-withdrawing effects, influencing the reactivity and stability of the molecule. This makes it an interesting candidate for studies in organic synthesis, catalysis, and material science.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various methodologies. One notable approach involves the use of nucleophilic aromatic substitution, where the nitro group acts as an activating substituent. This method has been optimized to achieve high yields and selectivity, making it suitable for large-scale production in industries such as pharmaceuticals and agrochemicals.

In terms of applications, Compound CAS No 2228600-43-7 has shown promise in the development of novel materials with tailored properties. For instance, its ability to form stable complexes with metal ions has been exploited in the creation of coordination polymers and metal-organic frameworks (MOFs). These materials have potential uses in gas storage, catalysis, and sensing technologies.

The biological activity of this compound has also been a focal point of recent research. Studies have demonstrated that it exhibits moderate anti-inflammatory and antioxidant properties, suggesting its potential as a lead compound in drug discovery. Additionally, its ability to interact with cellular membranes has been explored for applications in drug delivery systems.

The environmental impact of this compound is another critical area of investigation. Researchers have evaluated its biodegradation pathways under various conditions, revealing that it undergoes rapid microbial degradation under aerobic conditions. This information is crucial for assessing its safety profile and ensuring sustainable practices in its production and use.

In conclusion, Compound CAS No 2228600-43-7 (2-Methyl-1-(5-Methyl-2-Nitrophenyl)Propan-2-Ol) is a multifaceted organic compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool for innovation in science and industry.

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